2-Chloro-4-[2-(hydroxyimino)acetamido]benzoic acid

• CAS No.: 828911-62-2
• Molecular Formula: C9H7ClN2O4
• Molecular Weight: 242.61 g/mol
• IUPAC Name: 2-chloro-4-[(2-hydroxyiminoacetyl)amino]benzoic acid
• InChI: InChI=1S/C9H7ClN2O4/c10-7-3-5(12-8(13)4-11-16)1-2-6(7)9(14)15/h1-4,16H,(H,12,13)(H,14,15)
• InChI Key: AFBKRUSLFLSIIJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)C=NO)Cl)C(=O)O

Description

2-Chloro-4-[2-(hydroxyimino)acetamido]benzoic acid is a useful research compound. Its molecular formula is C9H7ClN2O4 and its molecular weight is 242.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of chloral hydrate (1.0 g, 6.00 mmol; Spectrum Quality Products, Inc., New Brunswick, N.J.) and water (80 mL) was added sodium sulfate (5 g), 4-amino-2-chloro-benzoic acid (855 mg, 4.98 mmol; Acros), concentrated aq. HCl (5 mL) and hydroxylamine hydrochloride (1.15 g, 16.5 mmol; Aldrich). It was refluxed for 20 minutes. The mixture was cooled to rt, the precipitate was filtered and washed with water. The title compound (1.08 g, 90%) was obtained as a white solid.